Cas no 57402-36-5 (n-Docosanal)

• Product Name: n-Docosanal
• CAS No: 57402-36-5
• Molecular Formula: C₂₂H₄₄O
• Molecular Weight: 324.6
• CID: 1068277
• PubChem ID: 3017068

n-Docosanal Properties

Names and Identifiers

• Docosanal
• n-Docosanal
• SB85339
• 57402-36-5
• 1-docosanal
• ULCXRAFXRZTNRO-UHFFFAOYSA-N
• MFCD07780595
• A5NJ9XW9A6
• Docosyl aldehyde
• MS-20296
• Q67879852
• AKOS005259713
• behenyl aldehyde
• DTXSID80205995
• SCHEMBL177433
• STL555633
• behenoyl
• Docosanal; Behenyl Aldehyde; Docosyl Aldehyde; 1-Docosanal;
• BBL101836
• G78804
• DTXCID10128486

• MDL： MFCD07780595
• InChIKey： ULCXRAFXRZTNRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H44O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h22H,2-21H2,1H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCC=O

Computed Properties

• Exact Mass: 324.33942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 20
• Monoisotopic Mass: 324.339216023g/mol
• Heavy Atom Count: 23
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Melting Point: 57-60℃
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes